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Compound of Interest

Compound Name: 1,3-Dinervonoyl glycerol

Cat. No.: B3026081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 1,3-
Dinervonoyl glycerol, a diacylglycerol containing two nervonic acid chains. Due to the scarcity

of direct quantitative solubility data in publicly available literature, this document focuses on

providing a comprehensive summary of qualitative solubility information, data for analogous

compounds, and detailed experimental protocols for determining the solubility of this lipophilic

molecule. Additionally, it explores the crucial role of diacylglycerols in cellular signaling

pathways.

Solubility Profile of 1,3-Dinervonoyl Glycerol and
Related Compounds
Direct quantitative solubility data for 1,3-Dinervonoyl glycerol is not readily available in

scientific literature. However, based on the solubility of its constituent fatty acid (nervonic acid)

and other structurally similar long-chain diacylglycerols, a qualitative solubility profile can be

inferred. The following table summarizes the available solubility data for 1,3-Dinervonoyl
glycerol and related molecules to guide solvent selection for research and formulation

development.
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Compound Solvent Temperature Solubility Data Type

1,3-Dinervonoyl

glycerol

Various Organic

Solvents
Not Specified

Data not

available
N/A

Nervonic Acid Ethanol Not Specified
Approximately 10

mg/mL[1]
Quantitative

DMSO Not Specified
Approximately 20

mg/mL[1]
Quantitative

Dimethylformami

de (DMF)
Not Specified

Approximately 20

mg/mL[1]
Quantitative

1,3-Dioctanoyl

glycerol
Ethanol Not Specified

Approximately 10

mg/mL[2]
Quantitative

Chloroform Not Specified
Approximately 10

mg/mL[2]
Quantitative

DMSO Not Specified
Approximately 1

mg/mL[2]
Quantitative

Dimethylformami

de (DMF)
Not Specified

Approximately 30

mg/mL[2]
Quantitative

1,3-Dilignoceroyl

glycerol
DMF Not Specified 20 mg/mL[3] Quantitative

DMSO Not Specified 30 mg/mL[3] Quantitative

Ethanol Not Specified 0.25 mg/mL[3] Quantitative

1,3-Distearoyl-2-

oleoylglycerol
Chloroform Not Specified 10 mg/mL[4] Quantitative

Acetone Low to Ambient
Limited

Solubility[4]
Qualitative

Hexane Low to Ambient
Limited

Solubility[4]
Qualitative

Triglycerides

(general)
Cold Ethanol Cold

Sparingly

Soluble[4]
Qualitative
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Inference for 1,3-Dinervonoyl glycerol: Based on the data for analogous compounds, 1,3-
Dinervonoyl glycerol is expected to exhibit good solubility in solvents like Dimethylformamide

(DMF) and Dimethyl sulfoxide (DMSO). Its solubility in ethanol is likely to be lower. Due to its

high molecular weight and lipophilic nature, it is expected to have limited solubility in more

nonpolar solvents like hexane and acetone at room temperature, a characteristic often

exploited for crystallization-based purification.

Experimental Protocols for Solubility Determination
To obtain precise quantitative solubility data for 1,3-Dinervonoyl glycerol, the following

established experimental methodologies are recommended.

Equilibrium Solubility Method with HPLC Analysis
This method determines the saturation solubility of a compound in a given solvent at a specific

temperature.

Protocol:

Sample Preparation: Add an excess amount of 1,3-Dinervonoyl glycerol to a known

volume of the selected organic solvent in a sealed vial.

Equilibration: Agitate the vial at a constant temperature for a predetermined period (e.g., 24-

48 hours) to ensure equilibrium is reached. The use of a shaker or rotator is recommended.

Phase Separation: Centrifuge the vial at a high speed to pellet the excess, undissolved solid.

Sample Extraction: Carefully withdraw a known volume of the supernatant, ensuring no solid

particles are transferred.

Dilution: Dilute the supernatant with a suitable solvent to a concentration within the linear

range of the analytical method.

Quantification: Analyze the diluted sample using High-Performance Liquid Chromatography

(HPLC) with a suitable detector (e.g., Evaporative Light Scattering Detector - ELSD, or a UV

detector if the compound has a chromophore).
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Calculation: Determine the concentration of 1,3-Dinervonoyl glycerol in the original

supernatant by back-calculating from the diluted sample concentration. This concentration

represents the saturation solubility.

Hot-Stage Microscopy (HSM)
HSM is a visual technique used to estimate the saturation solubility of a solid in a molten or

liquid excipient or solvent.

Protocol:

Sample Preparation: Prepare a series of mixtures of 1,3-Dinervonoyl glycerol and the

solvent at different known concentrations.

Slide Preparation: Place a small amount of each mixture on a microscope slide and cover

with a coverslip.

Heating and Observation: Heat the slides on a hot stage at a controlled rate. Simultaneously,

observe the samples under a polarized light microscope.

Solubility Determination: Note the temperature at which the last crystals of 1,3-Dinervonoyl
glycerol dissolve completely. This temperature corresponds to the saturation temperature

for that specific concentration. By plotting concentration versus dissolution temperature, a

solubility curve can be generated.

Differential Scanning Calorimetry (DSC)
DSC can be used to determine the solubility of a compound in a solid or semi-solid lipid or

solvent by measuring the change in melting enthalpy.

Protocol:

Sample Preparation: Prepare a series of physical mixtures of 1,3-Dinervonoyl glycerol and

the solvent at different known concentrations.

DSC Analysis: Accurately weigh a small amount of each mixture into a DSC pan and seal it.

Heat the pan in the DSC instrument at a constant rate (e.g., 10°C/min) over a defined

temperature range.
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Data Analysis: Record the melting endotherm of the solvent. The presence of dissolved 1,3-
Dinervonoyl glycerol will cause a depression in the melting point and a decrease in the

enthalpy of fusion of the solvent.

Solubility Determination: Plot the melting enthalpy of the solvent as a function of the 1,3-
Dinervonoyl glycerol concentration. The point at which the enthalpy no longer decreases

with increasing concentration indicates that the saturation solubility has been reached.

Role of Diacylglycerols in Signaling Pathways
Diacylglycerols (DAGs), including 1,3-Dinervonoyl glycerol, are critical second messengers in

a variety of cellular signaling pathways. Their primary role is the activation of Protein Kinase C

(PKC) isozymes.[5][6]

Diacylglycerol-Mediated Activation of Protein Kinase C
The activation of PKC by DAG is a fundamental step in signal transduction that regulates

numerous cellular processes, including cell growth, differentiation, and apoptosis.[7]
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Click to download full resolution via product page

Caption: Diacylglycerol (DAG) activates Protein Kinase C (PKC).

Experimental Workflow for Determining Lipid Solubility
The following diagram outlines a general workflow for determining the solubility of a lipid like

1,3-Dinervonoyl glycerol in an organic solvent.
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Caption: Workflow for equilibrium solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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